Cas no 2105838-78-4 (4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate)
4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate
- 4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate
-
- Inchi: 1S/C12H21NO5.H2O/c1-11(2,3)18-10(16)13-7-5-12(17-4,6-8-13)9(14)15;/h5-8H2,1-4H3,(H,14,15);1H2
- InChI Key: QTWHZRBRZXUOSV-UHFFFAOYSA-N
- SMILES: O(C)C1(C(=O)O)CCN(C(=O)OC(C)(C)C)CC1.O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 326
- Topological Polar Surface Area: 77.1
4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1263771-1g |
1-(tert-butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 1g |
$320 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1263771-5g |
1-(tert-butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 5g |
$1230 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1263771-1g |
1-(tert-butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 1g |
$320 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1263771-5g |
1-(tert-butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 5g |
$1230 | 2025-02-20 | |
| 1PlusChem | 1P00J352-1g |
1-(tert-butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 1g |
$242.00 | 2025-03-01 | |
| 1PlusChem | 1P00J352-5g |
1-(tert-butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 5g |
$948.00 | 2025-03-01 | |
| A2B Chem LLC | AI89734-1g |
1-(tert-Butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 1g |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI89734-5g |
1-(tert-Butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate |
2105838-78-4 | 95% | 5g |
$824.00 | 2024-04-20 | |
| abcr | AB568684-250mg |
1-(t-Butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate, 95%; . |
2105838-78-4 | 95% | 250mg |
€231.70 | 2024-07-20 | |
| abcr | AB568684-1g |
1-(t-Butoxycarbonyl)-4-methoxy-4-piperidinecarboxylic acid hydrate, 95%; . |
2105838-78-4 | 95% | 1g |
€385.20 | 2024-07-20 |
4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate
Comprehensive Overview of 4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid hydrate (CAS No. 2105838-78-4)
4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid hydrate (CAS No. 2105838-78-4) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a piperidine derivative, is gaining attention due to its unique structural features and potential utility in drug discovery. The presence of both methoxy and carboxylic acid functional groups makes it a versatile intermediate for designing novel bioactive molecules.
In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid hydrate due to its potential as a building block for protease inhibitors and GPCR-targeted drugs. Its hydrate form ensures stability during storage and handling, a critical factor for industrial-scale applications.
The synthesis of CAS No. 2105838-78-4 involves multi-step organic reactions, including Boc protection (tert-butoxycarbonyl) and carboxylation strategies. The methoxy group at the 4-position of the piperidine ring enhances solubility, while the Boc-protected amine allows selective deprotection for further functionalization. These attributes align with current trends in green chemistry, where efficient synthetic routes and minimal waste generation are prioritized.
From a commercial perspective, 4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid hydrate is supplied by leading fine chemical manufacturers under strict GMP compliance. Analytical data, including HPLC purity and NMR spectra, are typically provided to ensure reproducibility in research. The compound’s relevance extends to peptide mimetics and bioconjugation, areas experiencing rapid growth in biotechnology.
Environmental and safety considerations for CAS No. 2105838-78-4 adhere to standard laboratory protocols. While not classified as hazardous, proper handling of organic solvents during its synthesis is recommended. The compound’s hydrate form reduces dust-related risks, making it safer for large-scale operations compared to anhydrous analogs.
In summary, 4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid hydrate represents a valuable tool for medicinal chemists exploring structure-activity relationships (SAR). Its compatibility with parallel synthesis techniques and high-throughput screening platforms positions it as a future-forward intermediate in drug development pipelines.
2105838-78-4 (4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid;hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)